1-(2-Chloroethyl)-4-(4-nitrophenyl)piperazine

• Molecular Formula: C12H16ClN3O2
• Molecular Weight: 269.73 g/mol
• IUPAC Name: 1-(2-chloroethyl)-4-(4-nitrophenyl)piperazine
• InChI: InChI=1S/C12H16ClN3O2/c13-5-6-14-7-9-15(10-8-14)11-1-3-12(4-2-11)16(17)18/h1-4H,5-10H2
• InChI Key: NULZRBUCTPOMMW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCCl)C2=CC=C(C=C2)[N+](=O)[O-]

Description

1-(2-Chloroethyl)-4-(4-nitrophenyl)piperazine is a useful research compound. Its molecular formula is C12H16ClN3O2 and its molecular weight is 269.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(2-Hydroxyethyl)-4-(4-nitrophenyl)piperazine (5 g, 0.02 mol) was dissolved in 50 mL of DCM and treated with HCl (40 mL of a 1M solution in Et2O) under a drying tube for 90 min. The solvent was evaporated, the residue dissolved in thionyl chloride (60 mL) and the mixture refluxed at 80° C. After 5 h, the reaction was complete as shown by LCMS and the thionyl chloride was removed under reduced pressure redissolving in DCM and evaporating three times to give the title compound as the HCl salt. LCMS: 93%, t=0.88 min, [MH+]=270.23.